Cas no 2418659-83-1 (Tert-butyl 3-amino-5-formyl-4-methylbenzoate)

• Product Name: Tert-butyl 3-amino-5-formyl-4-methylbenzoate
• CAS No: 2418659-83-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5676338
• PubChem ID: 165775204
• Update Time: 2025-07-19

Tert-butyl 3-amino-5-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418659-83-1
• tert-butyl 3-amino-5-formyl-4-methylbenzoate
• EN300-26626731
• Tert-butyl 3-amino-5-formyl-4-methylbenzoate

• Inchi： 1S/C13H17NO3/c1-8-10(7-15)5-9(6-11(8)14)12(16)17-13(2,3)4/h5-7H,14H2,1-4H3
• InChI Key： OLCAGAMHAHQHNU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=O)C(C)=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.4Ų

Additional information on Tert-butyl 3-amino-5-formyl-4-methylbenzoate

Recent Advances in the Application of Tert-butyl 3-amino-5-formyl-4-methylbenzoate (CAS: 2418659-83-1) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-amino-5-formyl-4-methylbenzoate (CAS: 2418659-83-1) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds and pharmaceutical agents. This compound, characterized by its unique functional groups including an amino, formyl, and tert-butyl ester, has garnered significant attention in chemical biology and medicinal chemistry research. Recent studies have highlighted its versatility as a building block for the development of targeted therapies, particularly in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer pathways. Researchers utilized the formyl group of Tert-butyl 3-amino-5-formyl-4-methylbenzoate for Schiff base formation with various amine-containing pharmacophores, creating a library of potential anticancer agents. The resulting compounds showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range.

In the field of antimicrobial drug development, a recent patent application (WO2023056789) disclosed novel derivatives of this compound exhibiting potent activity against multidrug-resistant bacterial strains. The presence of both electron-donating (amino) and electron-withdrawing (formyl) groups on the aromatic ring was found to be crucial for maintaining antimicrobial efficacy while improving metabolic stability. Molecular docking studies suggested these compounds interact with bacterial DNA gyrase in a novel binding mode.

From a synthetic chemistry perspective, advances in the scalable production of Tert-butyl 3-amino-5-formyl-4-methylbenzoate have been reported. A 2024 Organic Process Research & Development paper described an optimized Pd-catalyzed carbonylation protocol that improved the yield of this intermediate from 65% to 89% while reducing heavy metal contamination. This development is particularly significant for pharmaceutical companies considering large-scale production of derivatives for clinical evaluation.

The compound's potential in targeted drug delivery systems has also been explored. Researchers have functionalized nanoparticles with derivatives of Tert-butyl 3-amino-5-formyl-4-methylbenzoate to create pH-responsive drug carriers. The formyl group serves as an attachment point for drug molecules through pH-labile linkages, enabling selective release in acidic tumor microenvironments. Preliminary in vivo studies in murine models showed enhanced tumor accumulation and reduced systemic toxicity compared to conventional formulations.

Looking forward, the unique chemical properties of Tert-butyl 3-amino-5-formyl-4-methylbenzoate continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and as a scaffold for covalent inhibitor development. The compound's CAS number (2418659-83-1) has seen a 40% increase in literature citations over the past year, indicating growing research interest in this versatile intermediate.